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Compound of Interest

Compound Name: Trioctylaluminum

Cat. No.: B093873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trioctylaluminum (TOA), a prominent member of the organoaluminum compound family,

serves as a critical reagent and catalyst in various chemical syntheses. Its utility is particularly

notable in the polymerization of olefins, where it often functions as a cocatalyst.[1]

Trioctylaluminum is also employed in organic synthesis for reactions such as alkylations and

reductions.[1] This document provides a comprehensive technical overview of the physical and

chemical properties of Trioctylaluminum, detailed experimental methodologies for their

determination, and essential safety and handling protocols pertinent to a laboratory and

research setting.

Chemical and Physical Data
The fundamental properties of Trioctylaluminum are summarized below. The data presented

is for the neat compound unless otherwise specified.

Table 1: Physical Properties of Trioctylaluminum
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Property Value Source(s)

Appearance
Clear, colorless liquid; may

fume in air.
[2][3]

Molecular Formula C₂₄H₅₁Al [2][4][5][6]

Molecular Weight 366.64 g/mol [2][3][4][5][6][7]

Melting Point < -40 °C [2][3][5][8]

Boiling Point 120-125 °C at 0.1 mmHg [2]

Density 0.8336 g/cm³ at 25 °C [3][5]

Viscosity 14.2 cP at 30 °C [3]

Vapor Pressure < 0.1 mmHg (neat) [2]

Flash Point

-21 °C (-5.8 °F) - closed cup

(for a 25 wt. % solution in

hexanes)

[4][9]

Solubility

Reacts violently with water.

Soluble in non-polar organic

solvents like aromatic and

aliphatic hydrocarbons.

[2][6][10]

Table 2: Chemical and Safety Information for
Trioctylaluminum
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Identifier/Property Value/Information Source(s)

CAS Number 1070-00-4 [4][5][6]

Synonyms
Tri-n-octylaluminum, TNOA,

Trioctylalane
[2][11]

Reactivity

Pyrophoric; may ignite

spontaneously in air. Reacts

violently with water, protic

solvents (e.g., alcohols), and

oxidizers, liberating flammable

gases.

[3][6][9][12][13]

Stability

Stable in sealed containers

under a dry, inert atmosphere

(e.g., nitrogen or argon).

[2]

Decomposition

Decomposes at temperatures

>240 °C. Hazardous

decomposition products

include hydrogen, carbon

monoxide, and aluminum

oxides.

[2]

Handling

Must be handled under an

inert atmosphere (glove box or

Schlenk line) to prevent

contact with air and moisture.

Use spark-proof tools and

explosion-proof equipment.

[2][12]

Key Reaction Pathways and Logical Relationships
The high reactivity of Trioctylaluminum, particularly with atmospheric components and protic

solvents, is a defining characteristic. Understanding these reaction pathways is critical for its

safe handling and effective use in synthesis.
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Reactants
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Caption: Reactivity pathways of Trioctylaluminum.

Experimental Protocols
Accurate determination of the physicochemical properties of air- and moisture-sensitive

compounds like Trioctylaluminum requires specialized techniques that prevent exposure to

the atmosphere.

Density Determination
The density of Trioctylaluminum can be determined using a digital density meter, following the

principles outlined in ASTM D4052.

Methodology:

Apparatus: A digital density meter with an oscillating U-tube and a temperature-controlled

cell. A gas-tight syringe for sample injection.

Inert Atmosphere: The entire sample handling process must be performed under an inert

atmosphere (e.g., inside a glove box).
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Calibration: Calibrate the instrument at the desired temperature (e.g., 25 °C) using two

reference standards: dry air and deionized, degassed water.

Sample Preparation: Ensure the neat Trioctylaluminum sample is equilibrated to the

measurement temperature.

Measurement: Draw the sample into a gas-tight syringe inside the glove box. Transfer the

syringe to the density meter's injection port. Inject the sample into the U-tube, ensuring no

gas bubbles are introduced.

Data Acquisition: Allow the instrument reading to stabilize. The instrument measures the

oscillation period of the U-tube and converts it to a density value. Record the density at the

specified temperature.

Cleaning: Following the measurement, flush the U-tube with a dry, non-polar solvent (e.g.,

hexane) and then purge with dry nitrogen gas until the tube is clean and dry.

Viscosity Measurement
For air-sensitive liquids, viscosity can be measured using a rotational viscometer or rheometer

equipped with a sealed sample chamber or by employing a cover gas.

Methodology:

Apparatus: A rotational viscometer with a suitable spindle geometry (e.g., concentric

cylinders) and a sealed, temperature-controlled sample cell.

Inert Atmosphere: Load the sample into the viscometer's sample cup inside a glove box.

Procedure:

Place the required volume of Trioctylaluminum into the sample cup.

Lower the spindle into the liquid and seal the measurement chamber.

Equilibrate the sample to the desired temperature (e.g., 30 °C).
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Begin rotation of the spindle at a series of defined speeds (shear rates). The instrument

measures the torque required to maintain each speed.

The viscosity is calculated by the instrument's software based on the torque, rotational

speed, and the geometry of the spindle.

Data Analysis: A plot of shear stress versus shear rate should be linear for a Newtonian

fluid, with the slope being the dynamic viscosity.

Boiling Point Determination at Reduced Pressure
Standard boiling point determination methods must be adapted for air-sensitive compounds

and are typically performed under reduced pressure to avoid thermal decomposition. The

Thiele tube method is a suitable micro-scale technique.

Methodology:

Apparatus: A Schlenk line for vacuum and inert gas manipulation, a Thiele tube, a

thermometer, a small test tube, and a capillary tube sealed at one end.

Sample Preparation (under inert atmosphere):

Add approximately 0.5 mL of Trioctylaluminum to the small test tube.

Place the sealed capillary tube (sealed end up) into the test tube.

Assembly: Attach the test tube to the thermometer. Place the assembly into the Thiele

tube containing a high-boiling, inert oil (e.g., silicone oil). Connect the Thiele tube to the

Schlenk line.

Measurement:

Evacuate the system to the desired pressure (e.g., 0.1 mmHg) and then backfill with an

inert gas, leaving the system under a slight positive pressure connected to an oil

bubbler.

Gently heat the side arm of the Thiele tube.
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Observe the capillary tube. A stream of bubbles will emerge as the liquid boils.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube. Record this temperature and the corresponding pressure.

Thermal Stability and Decomposition (Differential
Scanning Calorimetry - DSC)
DSC can be used to determine the decomposition temperature and observe other thermal

transitions.

Methodology:

Apparatus: A Differential Scanning Calorimeter.

Sample Preparation (in a glove box):

Place a small, accurately weighed sample (1-5 mg) of Trioctylaluminum into a

hermetically sealable aluminum DSC pan.

Crimp the lid to create an airtight seal.

Measurement:

Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

Program the instrument to heat the sample at a constant rate (e.g., 10 °C/min) under a

continuous purge of inert gas (nitrogen).

Monitor the heat flow to the sample as a function of temperature.

Data Analysis: An exothermic peak will indicate the onset of decomposition. The

temperature at the onset of this peak is taken as the decomposition temperature.

Handling and Safety Workflow
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Safe handling of pyrophoric materials like Trioctylaluminum is paramount. The following

workflow outlines the essential steps for transferring the reagent from a storage container to a

reaction vessel.
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Start: Prepare for Transfer

1. Don PPE
(FR Lab Coat, Goggles, Face Shield, Neoprene Gloves)

2. Set up in Inert Atmosphere
(Glove Box or Fume Hood with Schlenk Line)

3. Inspect Reagent Bottle and Septum

4. Purge Receiving Flask and Syringe
with Inert Gas (3x)

5. Transfer Liquid via Gas-Tight Syringe

6. Quench Needle/Syringe
(e.g., with isopropanol in a separate flask)

7. Securely Seal Reagent Bottle and Store Properly

End: Transfer Complete

Click to download full resolution via product page

Caption: Workflow for the safe transfer of Trioctylaluminum.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b093873?utm_src=pdf-body-img
https://www.benchchem.com/product/b093873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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